MRE 0094

• Molecular Formula: C18H20ClN5O5
• Molecular Weight: 421.8 g/mol
• InChI: InChI=1S/C18H20ClN5O5/c19-10-3-1-9(2-4-10)5-6-28-18-22-15(20)12-16(23-18)24(8-21-12)17-14(27)13(26)11(7-25)29-17/h1-4,8,11,13-14,17,25-27H,5-7H2,(H2,20,22,23)/t11-,13+,14?,17-/m1/s1
• InChIKey: WUCQGGOGHZRELS-NUKIEUHSSA-N

MRE 0094: Selective A2A Agonist

MRE 0094 (Sonedenoson, CAS 131865-88-8) is a small-molecule, selective adenosine A2A receptor agonist [1]. It demonstrates a binding affinity (Ki) of 490 nM for the A2A receptor . The compound exhibits anti-platelet and anti-inflammatory activities [2] and has been clinically investigated, reaching Phase II trials for the topical treatment of diabetic foot ulcers (DFUs) [3]. Its molecular formula is C18H20ClN5O5 with a molecular weight of 421.8 g/mol . The compound was originally developed by New York University and later licensed to King Pharmaceuticals [3].

A2A receptor pharmacology

Moderate affinity profile supports dose-response studies without receptor saturation

Human tolerability dataset

Phase II trial-derived endpoint context may inform translational model interpretation

Endothelial cell model

Reported VEGF release modulation in HMEC-1 cells supports angiogenesis pathway studies

• [1] Sonedenoson. In: AdisInsight. Springer; 2010. Updated 2010 Mar 10. View Source
• [2] PeptideDB. MRE 0094 (Sonedenoson) Product Information. View Source
• [3] NCATS Inxight Drugs. Sonedenoson (MRE0094). National Center for Advancing Translational Sciences. View Source

Why Generic Agonists Cannot Replace MRE 0094

While multiple A2A adenosine receptor agonists (e.g., CGS-21680, UK 432097, PSB 0777) are commercially available, they exhibit substantial variations in receptor binding kinetics, functional selectivity, and downstream signaling effects [1]. These differences translate to divergent efficacy in wound healing models [2] and platelet inhibition potency [3]. For example, MRE 0094 achieves 50% wound closure in a murine model in 1.9 days, outperforming both vehicle controls and the comparator A2A agonist CGS-21680 (3.5 days) at equivalent doses [2]. In platelet studies, MRE 0094 demonstrates distinct modulation of thrombospondin-1 expression relative to UK 432,097 [4]. Such functional divergence means that substituting one A2A agonist for another can confound experimental outcomes and clinical translation.

Binding affinity profile mismatch

Affinity and dose-response resolution differ from high-affinity agonists (CGS 21680, NECA); results may not transfer directly

Distinct selectivity window

A2A/A2B selectivity differs from PSB 0777 and NECA; partial A2B engagement may influence functional endpoints

Absent translational dataset

Most close analogs lack human tolerability and Phase II endpoint context, limiting cross-compound translational interpretation

• [1] Gdula AM, Swiatkowska M. A2A receptor agonists and P2Y12 receptor antagonists modulate expression of thrombospondin-1 (TSP-1) and its secretion from Human Microvascular Endothelial Cells (HMEC-1). Microvasc Res. 2021;138:104218. View Source
• [2] Victor-Vega C, et al. Adenosine A2A receptor agonists promote more rapid wound healing than recombinant human platelet-derived growth factor (Becaplermin gel). Inflammation. 2002;26(1):19-24. View Source
• [3] Boncler M, Wzorek J, Wolska N, et al. Adenosine receptor agonists deepen the inhibition of platelet aggregation by P2Y12 antagonists. Vascul Pharmacol. 2019;113:47-56. View Source
• [4] Gdula AM, Swiatkowska M. A2A receptor agonists and P2Y12 receptor antagonists modulate expression of thrombospondin-1 (TSP-1) and its secretion from Human Microvascular Endothelial Cells (HMEC-1). Microvasc Res. 2021;138:104218. View Source

MRE 0094 Differentiation Evidence

A2A Receptor Binding Affinity Comparison

In a murine wound healing model, MRE 0094 achieved 50% wound closure significantly faster than the reference A2A agonist CGS-21680 and the standard-of-care Becaplermin gel [1]. At 1 µg/wound, MRE 0094 reached 50% closure in 1.9 days, whereas CGS-21680 required 3.5 days (p < 0.05 vs. control, day 4) [1]. This demonstrates superior wound healing kinetics for MRE 0094 over a closely related analog.

A2A Binding Affinity

Reported

Ki 490 nM vs CGS 21680 (27 nM), NECA (20 nM)

Supports dose-response resolution in A2A pathway assays

Radioligand binding, human A2A receptor

Evidence Dimension	Time to 50% wound closure
Target Compound Data	1.9 days (at 1 µg/wound)
Comparator Or Baseline	CGS-21680: 3.5 days (at 1 µg/wound); Vehicle control: 4.0 days
Quantified Difference	MRE 0094 achieved 50% closure 1.6 days faster than CGS-21680 and 2.1 days faster than vehicle control.
Conditions	Healthy BALB/c mice, 12 mm dorsal excisional wounds, topical application daily.

Why This Matters

Faster wound closure kinetics suggest MRE 0094 may be a more effective A2A agonist for wound healing research applications.

• [1] Victor-Vega C, et al. Adenosine A2A receptor agonists promote more rapid wound healing than recombinant human platelet-derived growth factor (Becaplermin gel). Inflammation. 2002;26(1):19-24. View Source

A2A/A2B Subtype Selectivity

In human microvascular endothelial cells (HMEC-1), MRE 0094 treatment alone increased TSP-1 mRNA expression to 39% relative to control [1]. Co-administration with P2Y12 antagonists (ARC69931MX or R-138727) further increased expression to 56% and 57%, respectively [1]. In contrast, the comparator A2A agonist UK-432,097 showed a higher basal induction (53% of control) and a stronger augmentation with P2Y12 antagonists (71% and 70%) [1]. The differential modulation of TSP-1, a key regulator of angiogenesis and platelet function, indicates distinct signaling profiles between these A2A agonists [1].

A2A/A2B Selectivity

Class-level

Selectivity ratio 20.4 vs >225 (PSB 0777), ~120 (NECA)

May support studies where partial A2B engagement is context-relevant

Recombinant human receptor assays

Evidence Dimension	TSP-1 mRNA expression (% of control)
Target Compound Data	MRE 0094 alone: 39%; MRE 0094 + ARC69931MX: 56%; MRE 0094 + R-138727: 57%
Comparator Or Baseline	UK-432,097 alone: 53%; UK-432,097 + ARC69931MX: 71%; UK-432,097 + R-138727: 70%
Quantified Difference	UK-432,097 induces ~1.4-fold higher basal TSP-1 expression than MRE 0094. Augmentation with P2Y12 antagonists is also greater for UK-432,097 (18% vs. 17-18% increase for MRE 0094).
Conditions	HMEC-1 cells, real-time PCR analysis, 24-hour treatment.

Why This Matters

Researchers investigating the role of TSP-1 in angiogenesis or thrombosis should select the appropriate A2A agonist based on desired TSP-1 modulation profile.

• [1] Gdula AM, Swiatkowska M. A2A receptor agonists and P2Y12 receptor antagonists modulate expression of thrombospondin-1 (TSP-1) and its secretion from Human Microvascular Endothelial Cells (HMEC-1). Microvasc Res. 2021;138:104218. View Source

VEGF Release Enhancement

In an in vitro study of ADP-induced platelet aggregation, MRE 0094 acted as an inhibitor, though it was less potent than the comparator A2A agonist UK 432,097 [1]. UK 432,097 diminished platelet aggregation at nanomolar concentrations and augmented platelet inhibition by P2Y12 antagonists by approximately 60% (P < 0.01) [1]. The study also included PSB 0777, another selective A2A agonist [1]. While absolute IC50 values for MRE 0094 are not provided, the study's comparative analysis positions UK 432,097 as the most potent anti-aggregatory agent among the A2A agonists tested [1]. This relative potency ranking is critical for experimental design in platelet biology.

VEGF Release Modulation

Data to verify

Qualitative increase in HMEC-1 VEGF secretion

Supports endothelial VEGF pathway research differentiation

HMEC-1 conditioned media, ELISA; quantitation not specified

Evidence Dimension	Relative anti-platelet potency
Target Compound Data	MRE 0094: Active inhibitor of ADP-induced platelet aggregation, but less potent than UK 432,097 [1].
Comparator Or Baseline	UK 432,097: Most potent; inhibits aggregation at nM concentrations; augments P2Y12 inhibition by ~60% (P<0.01) [1]. PSB 0777: Also active [1].
Quantified Difference	UK 432,097 demonstrates superior anti-aggregatory potency relative to MRE 0094 and PSB 0777 in the same assay system.
Conditions	In vitro ADP-induced platelet aggregation assay; human platelets; P2Y12 antagonists included cangrelor and prasugrel metabolite.

Why This Matters

For researchers focused on maximal anti-platelet efficacy, UK 432,097 may be preferred. MRE 0094 offers a distinct potency profile for applications where moderate A2A-mediated platelet inhibition is desired.

• [1] Boncler M, Wzorek J, Wolska N, et al. Adenosine receptor agonists deepen the inhibition of platelet aggregation by P2Y12 antagonists. Vascul Pharmacol. 2019;113:47-56. View Source

Clinical Validation in Diabetic Foot Ulcer

In human microvascular endothelial cells (HMEC-1), both MRE 0094 and 5′-N-ethylcarboxamidoadenosine (NECA) remarkably increased vascular endothelial growth factor (VEGF) release [1]. The study does not provide quantitative fold-change data, but notes that both compounds significantly elevated VEGF levels, an effect that was reduced by co-treatment with a P2Y12 antagonist [1]. This suggests MRE 0094 shares the pro-angiogenic VEGF-stimulating property of the non-selective adenosine receptor agonist NECA, but with greater A2A selectivity.

Clinical Trial Context

Trial context

Phase II (NCT00312364), 322 patients, discontinued

Provides human tolerability endpoint dataset for translational contextualization

Randomized, placebo-controlled diabetic foot ulcer trial

Evidence Dimension	VEGF release stimulation
Target Compound Data	MRE 0094: Remarkably increased VEGF release from HMEC-1 cells [1].
Comparator Or Baseline	NECA (5′-N-ethylcarboxamidoadenosine): Also remarkably increased VEGF release [1].
Quantified Difference	Both compounds qualitatively increased VEGF release; quantitative fold-change not specified.
Conditions	HMEC-1 cells, ELISA assay for VEGF.

Why This Matters

MRE 0094 provides a selective A2A agonist option for studying VEGF-mediated angiogenesis, avoiding confounding effects from other adenosine receptor subtypes activated by NECA.

• [1] Gdula AM, Swiatkowska M. Effects of Dual Purinoceptor-dependent Approach on Release of Vascular Endothelial Growth Factor From Human Microvascular Endothelial Cell (HMEC-1) and Endothelial Cell Condition. J Cardiovasc Pharmacol. 2020;75(3):349-359. View Source

MRE 0094 A2A Binding Affinity in Context

MRE 0094 binds to the human adenosine A2A receptor with a Ki of 490 nM . For comparison, PSB 0777, another selective A2A agonist, has a reported Ki of 360 nM for the human A2A receptor . UK 432,097 demonstrates significantly higher affinity, with Ki values in the low nanomolar range (not specified for human, but rat A2A Ki is reported as ~4 nM in some studies) [1]. This places MRE 0094's binding affinity between the high-affinity UK 432,097 and the lower-affinity PSB 0777, offering a middle-ground affinity for A2A receptor engagement.

Evidence Dimension	A2A receptor binding affinity (Ki)
Target Compound Data	490 nM (human A2A)
Comparator Or Baseline	PSB 0777: 360 nM (human A2A) ; UK 432,097: low nM range (exact value not specified for human) [1]
Quantified Difference	MRE 0094 Ki is 1.36-fold higher (lower affinity) than PSB 0777. UK 432,097 has significantly higher affinity than both.
Conditions	Radioligand binding assay.

Why This Matters

The intermediate binding affinity of MRE 0094 may provide a distinct pharmacological profile, potentially balancing target engagement with off-rate kinetics, relevant for in vivo studies.

• [1] Boncler M, Wzorek J, Wolska N, et al. Adenosine receptor agonists deepen the inhibition of platelet aggregation by P2Y12 antagonists. Vascul Pharmacol. 2019;113:47-56. View Source

MRE 0094 Research Applications

Intermediate Potency A2A Pharmacology

For studies investigating A2A-mediated acceleration of wound closure, MRE 0094 demonstrates superior in vivo efficacy compared to the reference agonist CGS-21680 [1]. In a murine excisional wound model, MRE 0094 (1 µg/wound) achieved 50% closure in 1.9 days, whereas CGS-21680 required 3.5 days [1]. This 1.6-day advantage makes MRE 0094 the preferred choice for wound healing assays where rapid closure kinetics are desirable, including studies of diabetic wound healing and angiogenesis [1].

Wound Healing and Angiogenesis Research

Researchers investigating the role of thrombospondin-1 (TSP-1) in angiogenesis or thrombosis can leverage the distinct TSP-1 modulation profile of MRE 0094 [2]. In HMEC-1 cells, MRE 0094 increases TSP-1 mRNA to 39% of control, a more moderate induction than the 53% seen with UK-432,097 [2]. Co-administration with P2Y12 antagonists further elevates expression to 56-57% for MRE 0094, compared to 70-71% for UK-432,097 [2]. This differential regulation allows for finer control of TSP-1 levels in experimental systems [2].

Platelet Function and Cardiovascular Studies

In platelet biology, MRE 0094 serves as an A2A agonist with anti-aggregatory activity, but with lower potency than UK 432,097 [3]. For experiments where maximal inhibition is not required or where a more graded response is preferred, MRE 0094 provides a useful tool compound. It effectively inhibits ADP-induced platelet aggregation and potentiates the effects of P2Y12 antagonists, albeit to a lesser extent than UK 432,097 [3]. This intermediate potency profile may be advantageous for studying physiological regulation of platelet function [3].

Topical Anti-Inflammatory and Tissue Remodeling

MRE 0094 is one of the few A2A agonists to have advanced to Phase II clinical trials for diabetic foot ulcers (DFUs) [4]. The compound was investigated in topical formulations for the treatment of chronic, neuropathic DFUs, with safety and efficacy endpoints evaluated [4]. Although development was ultimately discontinued [5], the existing clinical data and the compound's demonstrated superiority over Becaplermin gel in preclinical wound healing models [1] make MRE 0094 a relevant positive control or reference compound for translational research in DFU and other chronic wound indications.

Application

Selection Property

Validation Focus

A2A pharmacology / dose-response studies

Moderate affinity profile

Dose-response resolution in A2A pathway assays

Endothelial cell biology / angiogenesis models

Reported VEGF release modulation

Endothelial VEGF pathway endpoints

Platelet function and cardiovascular models

ADP-induced aggregation inhibition profile

Antiplatelet combination assay endpoints

Dermal wound healing / tissue remodeling models

Topical gel development context and human tolerability dataset

Wound closure kinetics and inflammation endpoints

• [1] Victor-Vega C, et al. Adenosine A2A receptor agonists promote more rapid wound healing than recombinant human platelet-derived growth factor (Becaplermin gel). Inflammation. 2002;26(1):19-24. View Source
• [2] Gdula AM, Swiatkowska M. A2A receptor agonists and P2Y12 receptor antagonists modulate expression of thrombospondin-1 (TSP-1) and its secretion from Human Microvascular Endothelial Cells (HMEC-1). Microvasc Res. 2021;138:104218. View Source
• [3] Boncler M, Wzorek J, Wolska N, et al. Adenosine receptor agonists deepen the inhibition of platelet aggregation by P2Y12 antagonists. Vascul Pharmacol. 2019;113:47-56. View Source
• [4] ClinicalTrials.gov. Safety and Efficacy Study of MRE0094 to Treat Chronic, Neuropathic, Diabetic Foot Ulcers. Identifier: NCT00312364. View Source
• [5] Sonedenoson. In: AdisInsight. Springer; 2010. Updated 2010 Mar 10. View Source